Cas no 89002-82-4 (Benzaldehyde,2-(2-oxoethenyl)-)
89002-82-4 structure
Product Name:Benzaldehyde,2-(2-oxoethenyl)-
CAS No:89002-82-4
MF:C9H6O2
MW:146.14274263382
CID:710694
PubChem ID:45083582
Update Time:2025-04-19
Benzaldehyde,2-(2-oxoethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,2-(2-oxoethenyl)-
- 2-(2-oxoethenyl)benzaldehyde
- Benzaldehyde, 2-(oxoethenyl)- (9CI)
- DTXSID10665447
- Benzaldehyde,2-(oxoethenyl)-(9CI)
- 89002-82-4
-
- Inchi: 1S/C9H6O2/c10-6-5-8-3-1-2-4-9(8)7-11/h1-5,7H
- InChI Key: ROMFYYSVZHZDLN-UHFFFAOYSA-N
- SMILES: O=CC1C=CC=CC=1C=C=O
Computed Properties
- Exact Mass: 146.037
- Monoisotopic Mass: 146.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1A^2
Benzaldehyde,2-(2-oxoethenyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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